Cas no 868223-36-3 (N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide)

N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide is a synthetic organic compound featuring a substituted isoquinolinone core linked to a dimethylphenyl acetamide moiety. Its structural design combines a methoxy-substituted dihydroisoquinolinone scaffold with an acetamide group, suggesting potential utility in medicinal chemistry or biochemical research. The presence of electron-donating methoxy and dimethyl groups may enhance solubility and modulate reactivity, while the amide linkage provides stability. This compound could serve as an intermediate in the synthesis of pharmacologically active molecules or as a tool for studying enzyme interactions. Its well-defined structure allows for precise modifications, making it a candidate for targeted applications in drug discovery or mechanistic studies.
N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide structure
868223-36-3 structure
Product Name:N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide
CAS No:868223-36-3
MF:C20H20N2O3
MW:336.384405136108
CID:5748912
PubChem ID:2145356
Update Time:2025-06-09

N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolineacetamide, N-(2,4-dimethylphenyl)-5-methoxy-1-oxo-
    • N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide
    • SR-01000909163-1
    • SR-01000909163
    • AKOS024610093
    • N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxoisoquinolin-2(1H)-yl)acetamide
    • 868223-36-3
    • F1808-0018
    • N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide
    • AB00675941-01
    • Inchi: 1S/C20H20N2O3/c1-13-7-8-17(14(2)11-13)21-19(23)12-22-10-9-15-16(20(22)24)5-4-6-18(15)25-3/h4-11H,12H2,1-3H3,(H,21,23)
    • InChI Key: BEGHXCMPIMATGL-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(OC)=CC=C2)C=CN1CC(NC1=CC=C(C)C=C1C)=O

Computed Properties

  • Exact Mass: 336.14739250g/mol
  • Monoisotopic Mass: 336.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Boiling Point: 588.5±50.0 °C(Predicted)
  • pka: 13.60±0.70(Predicted)

N-(2,4-dimethylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide Pricemore >>

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